![molecular formula C13H7F9O2 B067550 4,4,5,5,6,6,7,7,7-Nonafluoro-1-phenylheptane-1,3-dione CAS No. 168920-97-6](/img/structure/B67550.png)
4,4,5,5,6,6,7,7,7-Nonafluoro-1-phenylheptane-1,3-dione
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Overview
Description
4,4,5,5,6,6,7,7,7-Nonafluoro-1-phenylheptane-1,3-dione (NFPD) is a fluorinated organic compound with a wide range of applications in the field of scientific research. It is a versatile compound that can be used for a variety of purposes, including synthesis, drug development, and analytical studies. NFPD is a unique compound with a unique structure, and its properties make it particularly useful for a wide range of scientific research applications.
Scientific Research Applications
Natural Occurrence and Structural Analysis
Natural Occurrence
The compound 1-Phenylheptane-1,5-dione, similar to the requested molecule, has been identified as a natural product isolated from Phellinus tremulus. This discovery is notable as it represents the first naturally occurring phenylheptane oxidized in the 1 position and the first dione of this class of natural products (Nelson, Matthees, & Lewis, 1993).
Structural Analysis
The structure of similar compounds, such as 1,5-Bis([1,1'-biphenyl]-4-yl)-5-hydroxy-3-methylheptane-1,6-dione, has been studied using X-ray analysis, quantum chemical calculations, and AIM (atoms in molecules) analysis. These studies have revealed the importance of intramolecular C-H...π forces in the structural formation of these compounds (Vashchenko et al., 2019).
Synthesis and Reactivity
Synthesis Techniques
The synthesis of 2,5- and 2,6-substituted hexadienes and heptadienes has been explored, involving compounds like 4,4,5,5-tetrafluorooctane-3,6-dione and 4,4,5,5,6,6,-hexafluorononane-3,7-dione. These studies provide insight into the methods and efficiencies of synthesizing similar fluoroalkyl-diones (Burton & Tsao, 1988).
Reactivity and Applications
The synthesis and structural characterization of metal-organic compounds, such as 1,7-bis(4-triphenylsiloxy-3-methoxy-phenyl)-1,6-heptadiene-3,5-dione, demonstrate the potential of fluoroalkyl-diones in complexation and luminescence applications. These compounds showcase the versatility of similar molecular structures in various scientific applications, including luminescent properties and metal-organic frameworks (Lorenz et al., 2019).
Safety and Hazards
Properties
IUPAC Name |
4,4,5,5,6,6,7,7,7-nonafluoro-1-phenylheptane-1,3-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7F9O2/c14-10(15,11(16,17)12(18,19)13(20,21)22)9(24)6-8(23)7-4-2-1-3-5-7/h1-5H,6H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYWBHGPUNSBHHA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)CC(=O)C(C(C(C(F)(F)F)(F)F)(F)F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7F9O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90895962 |
Source
|
Record name | 4,4,5,5,6,6,7,7,7-Nonafluoro-1-phenylheptane-1,3-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90895962 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
366.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
168920-97-6 |
Source
|
Record name | 4,4,5,5,6,6,7,7,7-Nonafluoro-1-phenylheptane-1,3-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90895962 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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